Methyl 3-Phenylpropionate(3-Phenylpropionic Acid Methyl Ester)
Methyl 3-Phenylpropionate(3-Phenylpropionic Acid Methyl Ester)
Methyl 3-phenylpropanoate, also known as methyl dihydrocinnamate or dihydromethyl cinnamate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl 3-phenylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl 3-phenylpropanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl 3-phenylpropanoate is primarily located in the cytoplasm and membrane (predicted from logP). Methyl 3-phenylpropanoate has a balsam, floral, and fruity taste.
Methyl 3-phenylpropanoate is a fatty acid ester.
Methyl 3-phenylpropanoate is a fatty acid ester.
Brand Name:
Vulcanchem
CAS No.:
103-25-3
VCID:
VC0140012
InChI:
InChI=1S/C10H12O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
SMILES:
COC(=O)CCC1=CC=CC=C1
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
Methyl 3-Phenylpropionate(3-Phenylpropionic Acid Methyl Ester)
CAS No.: 103-25-3
Reference Standards
VCID: VC0140012
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
| CAS No. | 103-25-3 |
|---|---|
| Product Name | Methyl 3-Phenylpropionate(3-Phenylpropionic Acid Methyl Ester) |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | methyl 3-phenylpropanoate |
| Standard InChI | InChI=1S/C10H12O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3 |
| Standard InChIKey | RPUSRLKKXPQSGP-UHFFFAOYSA-N |
| SMILES | COC(=O)CCC1=CC=CC=C1 |
| Canonical SMILES | COC(=O)CCC1=CC=CC=C1 |
| Boiling Point | 238.5 °C |
| Density | 1.037-1.045 |
| Physical Description | Liquid Colourless liquid, powerful, fruity-winey floral sweet odou |
| Description | Methyl 3-phenylpropanoate, also known as methyl dihydrocinnamate or dihydromethyl cinnamate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl 3-phenylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl 3-phenylpropanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl 3-phenylpropanoate is primarily located in the cytoplasm and membrane (predicted from logP). Methyl 3-phenylpropanoate has a balsam, floral, and fruity taste. Methyl 3-phenylpropanoate is a fatty acid ester. |
| Solubility | insoluble in water miscible (in ethanol) |
| Synonyms | Benzenepropanoic Acid Methyl Ester; 3-Phenylpropanoic Acid Methyl Ester; 3-Phenylpropionic Acid Methyl Ester; Dihydrocinnamic Acid Methyl Ester; Methyl 3-phenylpropanoate; Methyl benzenepropanoate; Methyl dihydrocinnamate; Methyl Hydrocinnamate; Meth |
| PubChem Compound | 7643 |
| Last Modified | Nov 11 2021 |
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